Cas no 1335957-26-0 (2-(2R)-2-aminopropyl-4-methoxyphenol)

• Product Name: 2-(2R)-2-aminopropyl-4-methoxyphenol
• CAS No: 1335957-26-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6232457
• PubChem ID: 129969527
• Update Time: 2025-10-28

2-(2R)-2-aminopropyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropyl-4-methoxyphenol
• 2-[(2R)-2-aminopropyl]-4-methoxyphenol
• 1335957-26-0
• EN300-1844055

• Inchi： 1S/C10H15NO2/c1-7(11)5-8-6-9(13-2)3-4-10(8)12/h3-4,6-7,12H,5,11H2,1-2H3/t7-/m1/s1
• InChI Key： GPZMNNPIQBORLJ-SSDOTTSWSA-N
• SMILES： OC1C=CC(=CC=1C[C@@H](C)N)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2R)-2-aminopropyl-4-methoxyphenol

Recent Advances in the Study of 2-(2R)-2-aminopropyl-4-methoxyphenol (CAS: 1335957-26-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(2R)-2-aminopropyl-4-methoxyphenol (CAS: 1335957-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential use in drug development. The latest research highlights its role as a promising candidate for addressing various medical conditions, particularly in the realms of neurology and oncology.

Recent studies have focused on the synthesis and optimization of 2-(2R)-2-aminopropyl-4-methoxyphenol to enhance its bioavailability and therapeutic efficacy. Advanced synthetic routes, including asymmetric catalysis and enantioselective synthesis, have been employed to produce high-purity batches of the compound. These methodologies not only improve yield but also ensure the consistency and reproducibility required for preclinical and clinical studies. The compound's chiral center is critical for its biological activity, and researchers have emphasized the importance of maintaining stereochemical integrity during synthesis.

In pharmacological evaluations, 2-(2R)-2-aminopropyl-4-methoxyphenol has demonstrated notable activity as a modulator of neurotransmitter systems. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Mechanistic studies using in vitro and in vivo models have revealed that the compound exerts its effects through a combination of receptor agonism and enzyme inhibition, leading to enhanced synaptic transmission and neuroprotection.

Beyond neurology, the compound has also exhibited promising anticancer properties. Recent findings indicate that 2-(2R)-2-aminopropyl-4-methoxyphenol can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These effects are particularly pronounced in drug-resistant tumors, making the compound a potential candidate for combination therapies. Researchers are also exploring its use as a chemosensitizer to enhance the efficacy of existing anticancer drugs.

Despite these advancements, challenges remain in the development of 2-(2R)-2-aminopropyl-4-methoxyphenol as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is focused on pharmacokinetic profiling and toxicological assessments to ensure the compound's safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2R)-2-aminopropyl-4-methoxyphenol (CAS: 1335957-26-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual applications in neurology and oncology, coupled with advancements in synthetic methodologies, underscore its potential as a lead compound for drug development. Future studies will be crucial in overcoming existing challenges and unlocking the full therapeutic potential of this intriguing molecule.